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Compound of Interest

Compound Name:
4-(4-Bromophenyl)thiazole-2-

carboxylic acid

Cat. No.: B1517718 Get Quote

An In-Depth Technical Guide to the Safe Handling of 4-(4-Bromophenyl)thiazole-2-
carboxylic acid

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring both personal safety and the integrity of

experimental outcomes. This guide provides a comprehensive overview of the material safety

data for 4-(4-Bromophenyl)thiazole-2-carboxylic acid, moving beyond a standard MSDS to

offer practical insights and protocols grounded in established safety principles.

Section 1: Chemical Identification and Properties
Chemical Name: 4-(4-Bromophenyl)thiazole-2-carboxylic acid

CAS Number: 886366-94-5[1]

Molecular Formula: C₁₀H₆BrNO₂S[1]

Molecular Weight: 284.13 g/mol [1]

This compound presents as a solid and is classified as a combustible solid, indicating it can

burn but does not ignite readily.[1] Its structure, featuring a bromophenyl group attached to a

thiazole carboxylic acid, makes it a valuable building block in synthetic and medicinal

chemistry.
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Physicochemical Data
Property Value Source

Physical Form Solid [1]

Molecular Weight 284.13 [1]

Empirical Formula C₁₀H₆BrNO₂S [1]

InChI Key
JZGOVEPJNODGBT-

UHFFFAOYSA-N
[1]

Storage Class 11 (Combustible Solids) [1]

Water Hazard Class
WGK 3 (severely hazardous

for water)
[1]

Section 2: Hazard Identification and Classification
The primary acute hazard associated with this compound is toxicity upon ingestion. According

to the Globally Harmonized System (GHS), it is classified as follows:

GHS Classification: Acute Toxicity, Oral (Category 4)[1]

Signal Word:Warning[1]

Hazard Statement: H302 - Harmful if swallowed[1]

This classification is represented by the GHS07 pictogram, the exclamation mark, which

denotes substances that can cause less severe health effects like irritation or acute toxicity.[1]

[2]

GHS Hazard Visualization
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Hazard Identification

{4-(4-Bromophenyl)thiazole-2-carboxylic acid | CAS: 886366-94-5} GHS07 Exclamation Mark
 displays

Hazard Class Acute Toxicity 4 (Oral)
 signifies

Signal Word Warning
 requires

Hazard Statement H302: Harmful if swallowed
 is associated with

Click to download full resolution via product page

Caption: GHS hazard classification workflow for the specified compound.

Section 3: Precautionary Measures and Protocols
A proactive approach to safety is essential. The precautionary statements associated with this

compound are designed to minimize risk during handling and in the event of accidental

exposure.

Precautionary Codes: P301 + P312 + P330[1]

P301: IF SWALLOWED: The primary route of concern.

P312: Call a POISON CENTER or doctor/physician if you feel unwell. This underscores the

need for immediate medical consultation.

P330: Rinse mouth. An immediate first aid step to remove residual material.

Experimental Workflow: Safe Handling Protocol
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Safe Handling & Emergency Protocol

Begin Work with Compound

Step 1: Don Personal Protective Equipment (PPE)
- Lab coat

- Safety glasses (goggles preferred)
- Nitrile gloves

Step 2: Handle in Ventilated Area
- Use a chemical fume hood to avoid dust inhalation.

Step 3: Weighing and Transfer
- Handle carefully to prevent dust generation.

- Use appropriate tools (spatula, weighing paper).

Accidental Exposure?

Ingestion Occurs

Yes

Continue Experiment

No

P301 + P330: Rinse Mouth
Do NOT induce vomiting.

P312: Seek Immediate Medical Attention
Call Poison Control/Physician.

Click to download full resolution via product page

Caption: Step-by-step workflow for safe handling and emergency response.
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Section 4: Emergency and First-Aid Procedures
Given the "Harmful if swallowed" classification, the primary focus of first-aid is on ingestion.

However, standard laboratory practice dictates preparedness for all routes of exposure.

If Swallowed: Immediately rinse the mouth with water.[1] Do not induce vomiting. Call a

poison control center or physician for treatment advice.[1] The causality here is to remove

any remaining substance from the oral cavity without risking aspiration into the lungs, which

can occur during induced vomiting.

If on Skin: While not classified as a skin irritant, it is prudent to wash the affected area

thoroughly with soap and water. Remove any contaminated clothing.[3]

If in Eyes: Though not classified as an eye irritant, immediate and thorough rinsing is critical

for any chemical exposure. Rinse cautiously with water for several minutes, removing

contact lenses if present and easy to do.[3]

If Inhaled: Move the individual to fresh air. If breathing becomes difficult, seek medical

attention.

Section 5: Storage and Disposal
Proper storage is crucial for maintaining chemical stability and preventing accidental release.

Storage Conditions: Store in a tightly closed container in a dry and well-ventilated place. The

designated storage class is 11 for combustible solids.[1] This classification groups it with

other solids that can burn but are not readily ignitable.

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations. Waste materials should be handled by a licensed waste disposal company.

Given its WGK 3 (severely hazardous for water) rating, preventing entry into waterways is

critical.[1]

Section 6: Personal Protective Equipment (PPE)
The selection of PPE is dictated by the potential hazards. For a solid compound with acute oral

toxicity, the main goals are to prevent ingestion and inhalation of dust.
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Eye/Face Protection: Wear chemical safety goggles that conform to standards like EU

EN166 or US OSHA 29 CFR 1910.133.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Wash hands

thoroughly after handling.

Respiratory Protection: If there is a risk of generating dust, a NIOSH/MSHA or European

Standard EN 149 approved respirator should be used.[4] All handling, particularly weighing,

should ideally be performed in a chemical fume hood.

Section 7: Stability and Reactivity
Reactivity: No specific hazardous reactions have been noted under normal processing.[5]

Chemical Stability: The compound is stable under recommended storage conditions.[5]

Conditions to Avoid: Avoid the creation of dust. Incompatible products should be kept

separate.

Incompatible Materials: Strong oxidizing agents may react with this compound.[5]

Hazardous Decomposition Products: Under fire conditions, hazardous decomposition

products can include nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO₂),

sulfur oxides, and hydrogen bromide gas.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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